Cas no 214154-36-6 (Fluorescein-dUTP)

• Product Name: Fluorescein-dUTP
• CAS No: 214154-36-6
• MF: C₃₉H₄₃N₄O₂₁P₃
• MW: 996.694214105606
• CID: 4759455
• PubChem ID: 75210752
• Update Time: 2025-05-20

Fluorescein-dUTP Chemical and Physical Properties

Names and Identifiers

• Fluorescein-12-dutp
• [[5-[5-[3-[6-[(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carbonyl)amino]hexanoylamino]prop-1-enyl]-2,4-dioxo-1,3-diazinan-1-yl]-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• Fluorescein-11-deoxyuridine triphosphate
• 214154-36-6
• Fluorescein-dUTP

• Inchi： 1S/C39H43N4O21P3/c44-23-8-11-27-30(16-23)60-31-17-24(45)9-12-28(31)39(27)26-10-7-21(15-25(26)37(50)62-39)35(48)41-13-3-1-2-6-33(47)40-14-4-5-22-19-43(38(51)42-36(22)49)34-18-29(46)32(61-34)20-59-66(55,56)64-67(57,58)63-65(52,53)54/h4-5,7-12,15-17,22,29,32,34,44-46H,1-3,6,13-14,18-20H2,(H,40,47)(H,41,48)(H,55,56)(H,57,58)(H,42,49,51)(H2,52,53,54)
• InChI Key： QTGRZULTMFHDJZ-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OCC1C(CC(N2C(NC(C(C=CCNC(CCCCCNC(C3C=CC4=C(C=3)C(=O)OC34C4C=CC(=CC=4OC4C=C(C=CC3=4)O)O)=O)=O)C2)=O)=O)O1)O

Computed Properties

• Exact Mass: 996.16326539g/mol
• Monoisotopic Mass: 996.16326539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 67
• Rotatable Bond Count: 18
• Complexity: 2020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -2
• Topological Polar Surface Area: 373

Additional information on Fluorescein-dUTP

Fluorescein-dUTP (CAS No. 214154-36-6): A Comprehensive Guide to Its Properties and Applications

Fluorescein-dUTP (CAS No. 214154-36-6) is a modified nucleotide analog widely used in molecular biology and diagnostic applications. This fluorescently labeled deoxyuridine triphosphate (dUTP) derivative is essential for techniques such as fluorescence in situ hybridization (FISH), DNA labeling, and next-generation sequencing (NGS). Its unique properties make it a valuable tool for researchers studying genetic material and cellular processes.

The Fluorescein-dUTP molecule consists of a fluorescein dye conjugated to dUTP, enabling high-sensitivity detection in various assays. The fluorescein moiety provides strong green fluorescence under excitation, making it ideal for real-time PCR and microarray analysis. With the increasing demand for high-throughput genomic studies, this compound has gained significant attention in the biotechnology and pharmaceutical industries.

One of the key advantages of Fluorescein-dUTP is its compatibility with enzymatic reactions. It serves as a substrate for DNA polymerases, allowing seamless incorporation into newly synthesized DNA strands. This feature is particularly useful in single-cell sequencing and spatial transcriptomics, which are among the hottest topics in modern genomics. Researchers often search for "best fluorescent nucleotides for NGS" or "how to optimize FISH probes," highlighting the relevance of this compound in current scientific discussions.

In diagnostic applications, Fluorescein-dUTP plays a crucial role in detecting viral RNA and DNA. During the COVID-19 pandemic, the need for reliable nucleic acid detection methods surged, bringing compounds like this into focus. Its stability and bright signal output make it suitable for point-of-care testing devices and automated diagnostic systems. Many scientists are now investigating how to improve probe sensitivity using modified nucleotides like Fluorescein-dUTP.

The market for fluorescent nucleotide analogs has grown substantially due to advancements in CRISPR technology and gene editing. As these fields expand, researchers frequently inquire about "fluorescent labels for genome editing" or "best dUTP derivatives for CRISPR applications." Fluorescein-dUTP meets these needs by providing a reliable labeling solution that doesn't interfere with enzymatic processes. Its versatility extends to super-resolution microscopy, where precise DNA localization is required.

Quality control is paramount when working with Fluorescein-dUTP. Manufacturers must ensure high purity (>98%) and proper storage conditions (-20°C) to maintain stability. Common questions from buyers include "how to store fluorescent nucleotides" and "what solvents work best for dUTP derivatives." Proper handling guarantees optimal performance in sensitive applications like single-molecule imaging and digital PCR.

Looking ahead, Fluorescein-dUTP will continue to play a vital role in emerging technologies such as spatial omics and liquid biopsy development. The compound's ability to provide clear, detectable signals in complex biological samples makes it indispensable for these cutting-edge applications. With the rise of personalized medicine, demand for high-quality fluorescent DNA labeling reagents like Fluorescein-dUTP is expected to increase further.

In summary, Fluorescein-dUTP (CAS No. 214154-36-6) represents a critical tool in modern life science research. Its applications span from basic DNA labeling techniques to advanced genomic technologies, addressing many current research challenges. As scientific inquiries evolve, this compound remains at the forefront of nucleic acid analysis and detection methodologies.